2-(Cyclohexylmethoxy)-5-methylbenzonitrile

• IUPAC Name: 2-(cyclohexylmethoxy)-5-methylbenzonitrile
• InChI: InChI=1S/C15H19NO/c1-12-7-8-15(14(9-12)10-16)17-11-13-5-3-2-4-6-13/h7-9,13H,2-6,11H2,1H3
• InChI Key: WKWOFZZZPXIKFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC2CCCCC2)C#N
• Molecular Formula: C15H19NO
• Molecular Weight: 229.32 g/mol

Description

2-(Cyclohexylmethoxy)-5-methylbenzonitrile is an organic compound characterized by a cyclohexylmethoxy group attached to a benzonitrile core with a methyl substituent at the 5-position

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclohexylmethoxy)-5-methylbenzonitrile typically involves the reaction of 5-methyl-2-hydroxybenzonitrile with cyclohexylmethyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an aprotic solvent like dimethylformamide (DMF) under reflux conditions. The general reaction scheme is as follows:

$$\text{5-methyl-2-hydroxybenzonitrile} + \text{cyclohexylmethyl bromide} \xrightarrow{\text{K}_2\text{CO}_3, \text{DMF}, \text{reflux}} \text{this compound}$$5-methyl-2-hydroxybenzonitrile+cyclohexylmethyl bromideK2​CO3​,DMF,reflux​this compound

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated systems for reagent addition, and efficient purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(Cyclohexylmethoxy)-5-methylbenzonitrile can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur, particularly at the benzonitrile moiety, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Sodium methoxide (NaOCH3), potassium tert-butoxide (KOtBu)

Major Products Formed

Oxidation: Carboxylic acids, ketones

Reduction: Alcohols, amines

Substitution: Various substituted derivatives depending on the nucleophile used

Scientific Research Applications

2-(Cyclohexylmethoxy)-5-methylbenzonitrile has a wide range of applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(Cyclohexylmethoxy)-5-methylbenzonitrile involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-(Cyclohexylmethoxy)-5-ethylbenzonitrile
• 2-(Cyclohexylmethoxy)-4-methylbenzonitrile
• 2-(Cyclohexylethoxy)-5-methylbenzonitrile

Uniqueness

2-(Cyclohexylmethoxy)-5-methylbenzonitrile is unique due to the specific positioning of the cyclohexylmethoxy and methyl groups on the benzonitrile core. This unique structure imparts distinct chemical and physical properties, making it valuable for specific applications where other similar compounds may not be as effective.